2-(Piperidin-1-yl)benzaldehyde hydrochloride
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Overview
Description
2-(Piperidin-1-yl)benzaldehyde is a compound that plays a significant role in the pharmaceutical industry . Piperidines, to which this compound belongs, are among the most important synthetic fragments for designing drugs . Their derivatives are present in more than twenty classes of pharmaceuticals, as well as alkaloids .
Synthesis Analysis
The synthesis of piperidine derivatives, such as 2-(Piperidin-1-yl)benzaldehyde, involves intra- and intermolecular reactions leading to the formation of various piperidine derivatives: substituted piperidines, spiropiperidines, condensed piperidines, and piperidinones . The enantioselective synthesis of piperidines via the 1,2-diamination of aldehydes has been reported .Molecular Structure Analysis
The molecular structure of 2-(Piperidin-1-yl)benzaldehyde is represented by the InChI code1S/C12H15NO/c14-10-11-6-2-3-7-12 (11)13-8-4-1-5-9-13/h2-3,6-7,10H,1,4-5,8-9H2
. Chemical Reactions Analysis
The development of fast and cost-effective methods for the synthesis of substituted piperidines is an important task of modern organic chemistry . In the last several years, a lot of reviews concerning specific methods of pipiridine synthesis , functionalization , and their pharmacological application were published.Physical And Chemical Properties Analysis
2-(Piperidin-1-yl)benzaldehyde is a light yellow to yellow powder or crystals or liquid . It should be stored in a refrigerator .Scientific Research Applications
Novel Synthesis Approaches
Researchers have developed innovative synthesis methods using derivatives of benzaldehyde, including 2-(Piperidin-1-yl)benzaldehyde hydrochloride, to create complex organic molecules. For instance, a study demonstrated a one-pot synthesis method for 2-aminopyrimidinones, leveraging the reactivity of benzaldehyde derivatives in multi-component reactions. This method not only simplifies the synthesis process but also contributes to the formation of compounds with potential biological activities (Bararjanian et al., 2010).
Antimicrobial and Antibacterial Activities
Compounds synthesized using this compound have been evaluated for their antimicrobial and antibacterial properties. A particular study synthesized a series of piperidine-containing pyrimidine imines and thiazolidinones, which were subjected to microwave-assisted synthesis. These compounds were then tested for their antibacterial activity, showcasing the potential of this compound derivatives in developing new antimicrobial agents (Merugu et al., 2010).
Advanced Material Synthesis
The compound has also found applications in the synthesis of advanced materials, such as corrosion inhibitors for metal surfaces. Research into piperine derivatives, closely related to this compound, has shown potential in developing green corrosion inhibitors, indicating the broader applicability of piperidine derivatives in material science (Belghiti et al., 2018).
Organic and Medicinal Chemistry
In medicinal chemistry, derivatives of this compound have been instrumental in constructing complex molecules with potential therapeutic effects. For example, the synthesis of novel quinolinone derivatives through a catalyst-free multicomponent reaction showcases the utility of piperidine derivatives in creating bioactive molecules (Du et al., 2020).
Mechanism of Action
Target of Action
It’s known that piperidine derivatives play a significant role in the pharmaceutical industry . They are present in more than twenty classes of pharmaceuticals , suggesting a wide range of potential targets.
Mode of Action
It’s worth noting that piperidine derivatives are often involved in various intra- and intermolecular reactions leading to the formation of various piperidine derivatives .
Biochemical Pathways
Given the broad application of piperidine derivatives in pharmaceuticals , it can be inferred that this compound may interact with multiple biochemical pathways.
Pharmacokinetics
It’s known that the compound is soluble in water and ethanol , which could potentially influence its absorption and distribution in the body.
Result of Action
Given the broad application of piperidine derivatives in pharmaceuticals , it can be inferred that this compound may have diverse effects at the molecular and cellular levels.
Action Environment
Environmental factors can significantly influence the action, efficacy, and stability of 2-(Piperidin-1-yl)benzaldehyde hydrochloride. For instance, the compound’s solubility in water and ethanol suggests that it may be affected by the hydration status of the body. Additionally, the compound should be stored at 2-8℃ , indicating that temperature can influence its stability.
Safety and Hazards
Future Directions
Piperidines are among the most important synthetic fragments for designing drugs and play a significant role in the pharmaceutical industry . Therefore, the development of fast and cost-effective methods for the synthesis of substituted piperidines is an important task of modern organic chemistry . This field is expected to continue to grow and evolve, with more than 7000 piperidine-related papers published during the last five years .
Biochemical Analysis
Biochemical Properties
It is known that piperidine derivatives, which include 2-(Piperidin-1-yl)benzaldehyde hydrochloride, are present in more than twenty classes of pharmaceuticals . They play a significant role in drug design and have been the subject of extensive research .
Cellular Effects
Piperidine derivatives are known to have a wide range of biological activities . They can influence cell function, including impacts on cell signaling pathways, gene expression, and cellular metabolism .
Molecular Mechanism
Piperidine derivatives are known to exert their effects at the molecular level through various mechanisms, including binding interactions with biomolecules, enzyme inhibition or activation, and changes in gene expression .
Temporal Effects in Laboratory Settings
It is known that the compound is stable under normal temperatures and pressures .
properties
IUPAC Name |
2-piperidin-1-ylbenzaldehyde;hydrochloride |
Source
|
---|---|---|
Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H15NO.ClH/c14-10-11-6-2-3-7-12(11)13-8-4-1-5-9-13;/h2-3,6-7,10H,1,4-5,8-9H2;1H |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
DRMTYORWNCGINE-UHFFFAOYSA-N |
Source
|
Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CCN(CC1)C2=CC=CC=C2C=O.Cl |
Source
|
Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H16ClNO |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
225.71 g/mol |
Source
|
Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
2138114-42-6 |
Source
|
Record name | 2-(piperidin-1-yl)benzaldehyde hydrochloride | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
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